Cas no 478062-87-2 (N-{[(3-methylphenyl)carbamoyl]amino}-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-{[(3-methylphenyl)carbamoyl]amino}-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 478062-87-2
• CID: 4653430
• Update Time: 2025-10-28

N-{[(3-methylphenyl)carbamoyl]amino}-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[(3-methylphenyl)carbamoyl]amino}-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-{[(3-methylphenyl)carbamoyl]amino}-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Exploring the Potential of N-{[(3-methylphenyl)carbamoyl]amino}-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide in Modern Chemistry

The compound with CAS No 478062-87-2, known as N-{[(3-methylphenyl)carbamoyl]amino}-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, has emerged as a significant molecule in contemporary chemical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential applications in various fields, including pharmacology, materials science, and organic synthesis.

The molecular structure of N-{[(3-methylphenyl)carbamoyl]amino}-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is notable for its thiophene ring, which serves as a versatile platform for further functionalization. The presence of a pyrrole group at the 3-position of the thiophene introduces additional electronic and steric effects, enhancing the molecule's reactivity and versatility. Furthermore, the amino group linked to a carbamoyl moiety provides opportunities for hydrogen bonding and other non-covalent interactions, which are crucial in biological systems.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, investigations into its interaction with kinase enzymes have revealed promising results, suggesting its potential as a lead compound for anti-cancer therapies.

In addition to its pharmacological applications, N-{[(3-methylphenyl)carbamoyl]amino}-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has also been studied for its role in materials science. Its ability to form supramolecular assemblies through hydrogen bonding and π–π interactions makes it a candidate for the development of novel materials with tailored properties. Recent experiments have demonstrated its potential as a building block for self-assembled monolayers and stimuli-responsive materials.

The synthesis of this compound has been optimized through innovative methodologies that emphasize sustainability and efficiency. Researchers have developed routes that minimize waste and utilize renewable resources, aligning with the growing demand for green chemistry practices.

Despite its promising applications, further research is required to fully unlock the potential of N-{[(3-methylphenyl)carbamoyl]amino}-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide. Ongoing studies are focusing on understanding its pharmacokinetics, toxicity profile, and long-term effects in biological systems.

In conclusion, N-{[(3-methylphenyl)carbamoyl]amino}-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide represents a compelling example of how modern chemical research can yield molecules with multifaceted applications. As advancements continue to unfold, this compound is poised to make significant contributions across diverse scientific domains.